molecular formula C14H15NO2 B3049636 N-Cyclohexylphthalimide CAS No. 2133-65-5

N-Cyclohexylphthalimide

Cat. No. B3049636
CAS RN: 2133-65-5
M. Wt: 229.27 g/mol
InChI Key: XUIJACXTIJMYGJ-UHFFFAOYSA-N
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Description

N-Cyclohexylphthalimide, also known as NHPI , is an organic compound with the chemical formula C14H15NO2 . It belongs to the class of phthalimide derivatives. NHPI is a white crystalline solid that is sparingly soluble in water. Its molecular weight is approximately 229.281 g/mol .

Scientific Research Applications

Catalytic Action in Oxidation Reactions

N-Hydroxyphthalimide (NHPI), closely related to N-Cyclohexylphthalimide, has been studied for its catalytic action in oxidation reactions of organic compounds. In combination with transition metal compounds like Cu(II), Fe(III), and Mo(VI), NHPI can significantly accelerate reactions like the aerobic oxidation of cyclohexene. This process results in products like 2-cyclohexenyl hydroperoxide with high selectivity and efficiency. For instance, the use of a multifunctional three-component NHPI–Mo(VI)–Fe(III) catalyst can lead to the formation of epoxycyclohexane, with selectivity values close to theoretical predictions (Kuznetsova et al., 2018).

Improving Catalytic Performance

Further research has demonstrated that even trace amounts of Fe(III) compounds can greatly enhance the catalytic performance of NHPI in the oxidation of hydrocarbons like cyclohexene and ethylbenzene. This enhancement allows for the reduction of reaction temperatures and maintains high selectivity towards hydroperoxides (Kuznetsova et al., 2019).

Synthesis and Characterization of Polymers

N-Cyclohexylphthalimide and related compounds have been investigated for their roles in polymer science. For example, the reactions of N-phenylphthalamic acid with dehydrating agents like N,N′-dicyclohexylcarbodiimide (DCC) have been studied for forming polyisoimides, which are precursors to polyimides. These polyisoimides show stability at high temperatures and can be easily converted to polyimides with varied thermal properties (Mochizuki et al., 1994).

Photophthalimidation and Photochemical Reactions

The photophthalimidation of alkenes using phthalimide, involving single electron transfer processes, is another area of interest. This method is significant for the regioselective synthesis of N-phenethyl-phthalimides, which are valuable in various chemical synthesis applications (Suau et al., 2003).

Heterogeneous Autoxidation Catalysis

Studies have also focused on using N-hydroxyphthalimide as a sustainable organocatalyst for autoxidations, with its activity closely correlated to support surface structures. This research is crucial for understanding the recycling and deactivation processes of such catalysts (Hermans et al., 2007).

Future Directions

: Sigma-Aldrich: N-CYCLOHEXYLPHTHALIMIDE : ChemSpider: N-Cyclohexylphthalimide

properties

IUPAC Name

2-cyclohexylisoindole-1,3-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15NO2/c16-13-11-8-4-5-9-12(11)14(17)15(13)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XUIJACXTIJMYGJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)N2C(=O)C3=CC=CC=C3C2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10280098
Record name N-Cyclohexylphthalimide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10280098
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

229.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

1.3 [ug/mL] (The mean of the results at pH 7.4)
Record name SID47201531
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

N-Cyclohexylphthalimide

CAS RN

2133-65-5
Record name N-Cyclohexylphthalimide
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Record name N-Cyclohexylphthalimide
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name N-Cyclohexylphthalimide
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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